Cas no 1042613-66-0 (1-Pyrrolidineethanamine, N-(4-methylcyclohexyl)-)

• Product Name: 1-Pyrrolidineethanamine, N-(4-methylcyclohexyl)-
• CAS No: 1042613-66-0
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5830336
• PubChem ID: 28653558
• Update Time: 2025-05-22

1-Pyrrolidineethanamine, N-(4-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanamine, N-(4-methylcyclohexyl)-
• 4-methyl-N-[2-(pyrrolidin-1-yl)ethyl]cyclohexan-1-amine
• AKOS009012890
• 1042613-66-0
• EN300-5600677

• Inchi： 1S/C13H26N2/c1-12-4-6-13(7-5-12)14-8-11-15-9-2-3-10-15/h12-14H,2-11H2,1H3
• InChI Key： NUFOESUFYLMEPX-UHFFFAOYSA-N
• SMILES： N1(CCNC2CCC(C)CC2)CCCC1

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 281.4±8.0 °C(Predicted)
• pka: 10.90±0.40(Predicted)

Additional information on 1-Pyrrolidineethanamine, N-(4-methylcyclohexyl)-

Comprehensive Overview of 1-Pyrrolidineethanamine, N-(4-methylcyclohexyl)- (CAS No. 1042613-66-0)

1-Pyrrolidineethanamine, N-(4-methylcyclohexyl)- (CAS No. 1042613-66-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the class of pyrrolidine derivatives, which are widely utilized in drug discovery and material science. Its molecular structure features a pyrrolidine ring coupled with a 4-methylcyclohexyl substituent, making it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in 1-Pyrrolidineethanamine, N-(4-methylcyclohexyl)- is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its role as a building block for designing novel therapeutics targeting neurological disorders and metabolic diseases. Recent studies highlight its utility in modulating specific biological pathways, aligning with the current trend of precision medicine and personalized therapeutics. This compound's compatibility with modern green chemistry principles also makes it a candidate for sustainable synthesis methods, a topic of high relevance in today's environmentally conscious research landscape.

From a technical perspective, CAS No. 1042613-66-0 exhibits notable stability under standard laboratory conditions, which simplifies its handling and storage. Its physicochemical properties, such as solubility and melting point, are well-documented, facilitating its integration into various experimental protocols. The compound's structure-activity relationship (SAR) is a focal point for computational chemists leveraging AI-driven drug design tools, reflecting the intersection of traditional chemistry with cutting-edge technology.

In industrial settings, 1-Pyrrolidineethanamine, N-(4-methylcyclohexyl)- is valued for its scalability. Manufacturers emphasize its cost-effective production routes, which align with the pharmaceutical industry's demand for high-yield synthetic processes. Quality control measures, including HPLC and NMR analysis, ensure batch consistency—a critical factor for regulatory compliance in drug development pipelines.

The compound's nomenclature often leads to queries about its IUPAC naming conventions and isomeric forms, which are frequently searched topics in academic databases. Additionally, discussions around its patent status and commercial availability dominate forums focused on chemical sourcing. These aspects underscore the importance of transparent technical documentation to support researchers and procurement specialists.

Future prospects for 1-Pyrrolidineethanamine, N-(4-methylcyclohexyl)- include exploratory studies in catalysis and polymeric materials, where its structural motifs could enhance performance characteristics. Collaborative efforts between academia and industry are expected to further elucidate its potential, solidifying its position as a key player in advanced chemical applications.